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Compound of Interest

Compound Name: 5a-Androstenone-d4

Cat. No.: B15145071

An In-Depth Technical Guide to 5a-Androstenone-d4

This technical guide provides a comprehensive overview of the chemical properties, structure,
and relevant biological context of 5a-Androstenone-d4. It is intended for researchers, scientists,
and drug development professionals who utilize isotopically labeled standards in their work.

Core Chemical Properties

5a-Androstenone-d4 is the deuterium-labeled form of 5a-Androstenone, a naturally occurring
steroid.[1] As an isotopically labeled analog, its primary application is as an internal standard
for the accurate quantification of 5a-Androstenone in various biological matrices using mass
spectrometry-based methods.[2] The deuterium labeling enhances its molecular weight without
significantly altering its chemical behavior, allowing it to be distinguished from the endogenous,
unlabeled compound.[2]

Physicochemical Data

The following table summarizes the key chemical and physical properties of 5a-Androstenone-
d4. Data for the unlabeled analog, 5a-Androstenone, are included for reference where specific
data for the deuterated compound is unavailable.
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Property Value Source
(5S,8R,9S,10S,13R,14S)-2,2,4
,4-tetradeuterio-10,13-
dimethyl-

IUPAC Name [3]
1,5,6,7,8,9,11,12,14,15-
decahydrocyclopenta[a]phena
nthren-3-one
(50)-Androst-16-en-3-one-

Synonyms 2,2,4,4-d4, 5a0-Androstenone- [1][3]
2,2,4,4-d4

Molecular Formula C19H24D40O [2][4]

Molecular Weight 276.45 g/mol [1112114]

Accurate Mass 276.2391 [3]
White to Off-White Solid /

Appearance ] ] 516171
Crystalline Solid

Purity >95% (GC) [3]
Powder: -20°C (3 years); In

Storage Temperature [2][5]
solvent: -80°C (6 months)

Unlabeled CAS Number 18339-16-7 [3114]

Reference Data for 5a-Androstenone (Unlabeled)
Property Value Source
Melting Point 140-145 °C [718]
N _ 371.0-372.0°C @ 760 mm

Boiling Point [9][10]
Hg
DMF: ~25 mg/mLDMSO: ~15

o mg/mLEthanol: ~10
Solubility [6][11]

mg/mLDMSO:PBS (pH 7.2)
(2:1): ~0.5 mg/mL
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Chemical Structure

5a-Androstenone-d4 possesses the characteristic four-ring steroid nucleus. The "5a"
designation refers to the stereochemistry at the junction of the A and B rings, where the
hydrogen atom at position 5 is on the opposite side of the ring system from the methyl group at
position 10. The deuterium atoms are specifically located at the 2 and 4 positions on the A-ring
of the steroid structure.

e SMILES:[2H]C1([2H])C[C@]2(C)
[C@H]3CC[C@]4(C)C=CC[C@H]4[C@@H]3CC[C@H]2C([2H])([2H])C1=0[3]

e INChl:InChl=1S/C19H280/c1-18-9-3-4-16(18)15-6-5-13-12-14(20)7-11-19(13,2)17(15)8-10-
18/h3,9,13,15-17H,4-8,10-12H2,1-2H3/t13-,15-,16-,17-,18-,19-/m0/s1/i7D2,12D2[1][3]

Biological Context and Signaling Pathways

50-Androstenone is a pheromone, most notably found in the saliva of male pigs where it acts
as a signaling molecule to induce mating readiness in sows.[12] It is also found in humans.[1]
The biological activity of 5a-Androstenone is initiated by its interaction with specific olfactory
receptors (ORSs).[13]

Biosynthesis Pathway

The biosynthesis of 5a-Androstenone is a multi-step enzymatic process. It originates from
androstadienone and is metabolized into other related steroid compounds.
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Biosynthesis of 50-Androstenone and its primary metabolites.

GABA-A Receptor Modulation by a Metabolite

While 5a-Androstenone itself primarily interacts with olfactory receptors, its metabolite, 5a-
androst-16-en-3a-ol (androstenol), has been shown to act as a positive modulator of GABA-A
receptors.[14] This suggests a potential secondary signaling role for androstenone metabolites
within the central nervous system, similar to other neurosteroids.[14]
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Modulation of GABA-A receptor activity by Androstenol.

Experimental Protocols

The primary use of 5a-Androstenone-d4 is as an internal standard in isotope dilution mass
spectrometry (ID-MS) for the quantification of endogenous 5a-Androstenone.

General Protocol for Quantification in Plasmal/Saliva

This protocol outlines a typical workflow for using 5a-Androstenone-d4 in a quantitative assay.

1. Sample Preparation:

Thaw biological samples (e.g., plasma, saliva) on ice.

To a 1 mL aliquot of the sample, add a known concentration of 5a-Androstenone-d4 solution
(e.g., 10 ng in methanol). The exact amount should be optimized based on the expected
concentration of the analyte.

Vortex briefly to mix.

N

. Extraction:
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» Perform a liquid-liquid extraction by adding 3 mL of an organic solvent (e.g., diethyl ether or
a mixture of hexane and ethyl acetate).

» Vortex vigorously for 2 minutes.

o Centrifuge at 3000 x g for 10 minutes to separate the aqueous and organic layers.

o Carefully transfer the upper organic layer to a clean tube.

o Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

3. Derivatization (Optional, for GC-MS):

» To enhance volatility and improve chromatographic properties for gas chromatography, the
dried extract can be derivatized.

» Reconstitute the extract in 50 pL of a derivatizing agent (e.g., N-Methyl-N-
(trimethylsilyl)trifluoroacetamide with 1% TMCS).

 Incubate at 60°C for 30 minutes.

4. Instrumental Analysis (LC-MS/MS or GC-MS):

o Reconstitute the dried extract (or derivatized sample) in a suitable solvent (e.g., 100 pL of
mobile phase for LC-MS or hexane for GC-MS).

e Inject an aliquot into the LC-MS/MS or GC-MS system.

o Monitor the specific mass-to-charge (m/z) transitions for both the native analyte (5a-
Androstenone) and the deuterated internal standard (5a-Androstenone-d4).

5. Data Analysis:

o Generate a calibration curve using standards of known concentrations of 5a-Androstenone
spiked with the same fixed concentration of 5a-Androstenone-d4.

o Calculate the ratio of the peak area of the analyte to the peak area of the internal standard
for all samples and calibrators.

o Determine the concentration of 5a-Androstenone in the samples by interpolating their area
ratios against the calibration curve.
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// Nodes start [label="Biological Sample\n(e.g., Plasma, Saliva)",
shape=ellipse, fillcolor="#FBBC05"]; spike [label="Spike with known
amount of\n5a-Androstenone-d4"]; extract [label="Liquid-Liquid
Extraction"]; evaporate [label="Evaporate to Dryness"]; derivatize
[label="Derivatization (Optional for GC-MS)"]; reconstitute
[Label="Reconstitute in Injection Solvent"]; analysis [label="LC-MS/MS
or GC-MS Analysis", shape=cylinder, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; data [label="Data Processing:\nCalculate
Analyte/IS Area Ratio"]; quantify [label="Quantification
against\nCalibration Curve"]; end [label="Final Concentration",
shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> spike; spike -> extract; extract -> evaporate;
evaporate -> derivatize; derivatize -> reconstitute; evaporate ->
reconstitute [style=dashed, label=" If no derivatization"];
reconstitute -> analysis; analysis -> data; data -> quantify; quantify
-> end; }

Workflow for quantification using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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